Cas no 1081-05-6 (Ethyl 5-chloro-1H-indazole-3-carboxylate)

• Product Name: Ethyl 5-chloro-1H-indazole-3-carboxylate
• CAS No: 1081-05-6
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD06659780
• CID: 137493
• PubChem ID: 12689363
• Update Time: 2025-04-19

Ethyl 5-chloro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 5-chloro-, ethyl ester
• 5-Chloro-1H-indazole-3-carboxylic acid ethyl ester
• 5-Chlor-3-ethoxycarbonyl-indazol
• QC-9439
• AB26290
• AKOS016845966
• DTXSID70506968
• 1081-05-6
• AS-44104
• FT-0709311
• BAA08105
• SY342840
• MFCD06659780
• CS-0325310
• ETHYL5-CHLORO-1H-INDAZOLE-3-CARBOXYLATE
• AMY10357
• DB-059687

• MDL： MFCD06659780
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)9-7-5-6(11)3-4-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： RYZAFUIELFHCSW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)OCC)=NN2

Computed Properties

• Exact Mass: 224.03500
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 386.5±22.0 °C at 760 mmHg
• Flash Point: 187.5±22.3 °C
• PSA: 54.98000
• LogP: 2.39300
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-chloro-1H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles